(2-Phenoxypyridin-4-yl)methanamine hydrochloride
Overview
Description
“(2-Phenoxypyridin-4-yl)methanamine hydrochloride” is a chemical compound with the CAS Number: 1909309-76-7 . It has a molecular weight of 236.7 . The compound is stored at room temperature and is available in powder form .
Physical And Chemical Properties Analysis
“(2-Phenoxypyridin-4-yl)methanamine hydrochloride” is a powder that is stored at room temperature . It has a molecular weight of 236.7 .Scientific Research Applications
Novel Aryloxyethyl Derivatives of 1-(1-Benzoylpiperidin-4-yl)methanamine as ERK1/2 Phosphorylation-Preferring Serotonin 5-HT1A Receptor-Biased Agonists
A study by Sniecikowska et al. (2019) explored derivatives of 1-(1-benzoylpiperidin-4-yl)methanamine, focusing on serotonin 5-HT1A receptors and ERK1/2 phosphorylation. The research identified compounds with high affinity for 5-HT1A receptors, demonstrating potential as antidepressant drug candidates due to their robust antidepressant-like activity in vivo (Sniecikowska et al., 2019).
Synthesis and Biological Evaluation of Novel Azetidine Derivative
Rao et al. (2013) synthesized a compound structurally related to (2-Phenoxypyridin-4-yl)methanamine and evaluated its antibacterial and antifungal activities. The compound displayed acceptable results in these biological evaluations (Rao, Prasad, & Rao, 2013).
Iron(III) Complexes of Pyridoxal Schiff Base for Enhanced Cellular Uptake
Basu et al. (2015) studied Iron(III) complexes of pyridoxal Schiff bases, involving derivatives of (2-Phenoxypyridin-4-yl)methanamine. These complexes showed potential in cancer therapy due to their remarkable photocytotoxicity in various cancer cells, highlighting their role in targeted tumor therapy (Basu et al., 2015).
Synthesis, Characterisation, and Catalytic Evaluation of Zinc(II) Complexes
Kwon, Nayab, and Jeong (2015) synthesized zinc(II) complexes using derivatives of (2-Phenoxypyridin-4-yl)methanamine. These complexes were used as pre-catalysts in the polymerization of lactides, demonstrating their potential in materials science and polymer chemistry (Kwon, Nayab, & Jeong, 2015).
Synthesis and Characterization of Heterocyclic Schiff Bases as Anticonvulsant Agents
Pandey and Srivastava (2011) synthesized a series of Schiff bases of 3-aminomethyl pyridine, a compound structurally related to (2-Phenoxypyridin-4-yl)methanamine, and evaluated them as potential anticonvulsant agents. The study found several compounds with significant seizure protection properties (Pandey & Srivastava, 2011).
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause certain hazards. The hazard statements associated with it are H315, H319, and H335 . These codes indicate that the compound can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). The associated precautionary statements include recommendations to avoid breathing dust/fume/gas/mist/vapors/spray (P261), wash thoroughly after handling (P264), and use only outdoors or in a well-ventilated area (P271) .
properties
IUPAC Name |
(2-phenoxypyridin-4-yl)methanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O.ClH/c13-9-10-6-7-14-12(8-10)15-11-4-2-1-3-5-11;/h1-8H,9,13H2;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DFPKSHHLTWTWBL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OC2=NC=CC(=C2)CN.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13ClN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.70 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2-Phenoxypyridin-4-yl)methanamine hydrochloride | |
CAS RN |
1909309-76-7 |
Source
|
| Record name | (2-phenoxypyridin-4-yl)methanamine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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